Cas no 100-60-7 (N-methylcyclohexanamine)

N-methylcyclohexanamine Properties

Names and Identifiers

• N-Methylcyclohexylamine
• N-Cyclohexylmethylamine
• N-methylcyclohexanediamine
• N-methyl-Cyclohexanamine
• 1-Methylcyclohexylamine
• Cyclohexanamine,N-methyl-
• Cyclohexylamine, N-methyl-
• Cyclohexylmethylamine
• cyclohexyl-methyl-amine
• Methylcyclohexylamine
• methylcyclohexylamine,[corrosivelabel]
• methylcyclohexylamine,[flammableliquidandcorrosivelabels]
• N-Methylcyclohexanam
• N-Methylcyclohexanamine
• -Methylcyclohexylamine
• TIMTEC-BB SBB004314
• METHYLAMINOCYCLOHEXANE
• N-METHYCYCLOHEXYLAMINE
• n-methyl-cyclohexanamin
• AKOS BBS-00004304
• Cyclohexanamine, N-methyl-
• N-Methyl-N-cyclohexylamine
• (Methylamino)cyclohexane
• Cyclohexyl(methyl)amine
• N-Cyclohexyl-N-methylamine
• C7H15N
• YH8PF4C1OW
• XTUVJUMINZSXGF-UHFFFAOYSA-N
• NSC434
• cyclohexyl-methylamine
• methylcyclohexyl amine
• N-methylcylo
• SCHEMBL7556380
• 100-60-7
• VCU
• N-Metyhcyclohexylamine
• BB 0218286
• F2190-0309
• NS00079263
• DTXSID3059216
• F86361
• N-METHYLCYCLOHEXYLAMINE
• EINECS 202-869-3
• AKOS000119082
• N-methyl-cyclohexylamine
• N-methylcylohexylamine
• SCHEMBL8918
• CHEBI:59018
• AI3-16733
• NSC 434
• AM802809
• EN300-18953
• N-methyl-N-cyclo-hexylamine
• W-108953
• Q23775590
• N-methyl-N-cyclohexyl-amine
• M0202
• FT-0631525
• InChI=1/C7H15N/c1-8-7-5-3-2-4-6-7/h7-8H,2-6H2,1H
• 2-cyclohexyl-methylamine
• CS-W016609
• BRN 1523664
• N-Methylcyclohexylamine, purum, >=98.0% (GC)
• N-Methylcyclohexylamine, 99%
• MFCD00003832
• STR01459
• N-methyl cyclohexylamine
• Z102766892
• NSC-434
• 4-12-00-00017 (Beilstein Handbook Reference)
• UNII-YH8PF4C1OW
• N-Methylcyclohexylamine,99%
• DTXCID4032457
• methyl cyclohexylamine
• STL183276
• cyclohexane, methylamino-
• +Expand

• MDL： MFCD00003832
• InChIKey： XTUVJUMINZSXGF-UHFFFAOYSA-N
• Inchi： 1S/C7H15N/c1-8-7-5-3-2-4-6-7/h7-8H,2-6H2,1H3
• SMILES： N([H])(C([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 1523664

Computed Properties

• Exact Mass: 113.120449g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.120449g/mol
• Monoisotopic Mass: 113.120449g/mol
• Topological Polar Surface Area: 12Ų
• Heavy Atom Count: 8
• Complexity: 55.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.92940
• PSA: 12.03000
• Refractive Index: n20/D 1.456(lit.)
• Water Partition Coefficient: 5.4 g/100 mL (20 ºC)
• Boiling Point: 148°C
• Melting Point: −9-−7 °C (lit.)
• Vapor Pressure: 11 mmHg ( 40 °C)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• FEMA: 2147
• Solubility: 54g/l
• Color/Form: colorless liquid
• PH: 12 (10g/l, H2O, 20℃)
• Solubility: Slightly soluble in water, soluble in benzene, alcohol, etc.
• Sensitiveness: Air Sensitive
• Density: 0.868 g/mL at 25 °C(lit.)

N-methylcyclohexanamine Security Information

• Symbol: GHS02 GHS05 GHS06
• RTECS：GX1529000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S16-S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R20/21/22; R35
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2734 8/PG 2
• Hazard Statement： H226,H302,H312,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 10-21/22-35
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：2.2-10.5%(V)
• HazardClass：8

N-methylcyclohexanamine Customs Data

• HS CODE：29213099
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides